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Compound of Interest

Compound Name: 2-Benzoylbenzoic Acid

Cat. No.: B160740 Get Quote

Essential Safety and Handling Guide for 2-
Benzoylbenzoic Acid
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 2-Benzoylbenzoic Acid, including detailed personal protective

equipment (PPE) requirements, operational protocols, and disposal plans.
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Property Value

CAS Number 85-52-9[1]

Molecular Formula C14H10O3[2]

Molecular Weight 226.23 g/mol

Appearance
Off-white to beige powder/crystalline powder[2]

[3][4][5]

Melting Point 126-129 °C[4]

Boiling Point 257-265 °C

Solubility
Very soluble in alcohol and ether; soluble in hot

benzene.[2]

Hazard Identification and Classification

Hazard Statement GHS Classification

H315: Causes skin irritation Skin Corrosion/Irritation, Category 2[1][6]

H319: Causes serious eye irritation
Serious Eye Damage/Eye Irritation, Category

2[1][6]

H335: May cause respiratory irritation
Specific target organ toxicity (single exposure),

Category 3 (Respiratory system)[1][4]

May be harmful if swallowed Acute Oral Toxicity, Category 5[5]

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling 2-Benzoylbenzoic Acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC105710010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Benzoylbenzoic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Benzoylbenzoic-Acid
https://pim-resources.coleparmer.com/sds/71447.pdf
https://www.chemicalbook.com/msds/2-benzoylbenzoic-acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13281~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:48:22~~2-Benzoylbenzoic%20acid~~
https://www.chemicalbook.com/msds/2-benzoylbenzoic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Benzoylbenzoic-Acid
https://www.fishersci.com/store/msds?partNumber=AC105710010&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0103_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC105710010&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0103_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC105710010&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-benzoylbenzoic-acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13281~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:48:22~~2-Benzoylbenzoic%20acid~~
https://www.benchchem.com/product/b160740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves before use and use

proper removal techniques.[4]

[7]

To prevent skin contact and

irritation.[1][3][6]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[3][7][8]

To protect eyes from dust

particles and splashes,

preventing serious irritation.[1]

[3][6]

Skin and Body Protection

Lab coat or other protective

clothing to prevent skin

exposure.[3][7][8]

To minimize the risk of skin

contact with the chemical.

Respiratory Protection

NIOSH-approved N95 (US) or

P1 (EN 143) dust mask if dust

formation is likely.[4] Work in a

well-ventilated area, preferably

under a chemical fume hood.

[3][7]

To prevent inhalation of dust,

which can cause respiratory

tract irritation.[1][3][4]

Operational and Handling Plan
A systematic approach to handling 2-Benzoylbenzoic Acid is crucial for safety and to maintain

the integrity of your research.

Step 1: Preparation and Engineering Controls

Ensure a well-ventilated work area. A chemical fume hood is highly recommended.[3][7]

Locate the nearest safety shower and eyewash station before beginning work.[1]

Have all necessary PPE readily available and in good condition.

Step 2: Handling the Chemical
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Avoid generating dust.[3][7][8]

Wash hands thoroughly after handling.[3][8][9]

Keep the container tightly closed when not in use.[3][8]

Avoid contact with skin, eyes, and clothing.[3][8]

Do not ingest or inhale the substance.[3][8]

Step 3: Storage

Store in a cool, dry, well-ventilated area.[1][3]

Keep the container tightly closed.[1][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[9]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Characterization:

2-Benzoylbenzoic Acid should be treated as hazardous chemical waste.

Disposal Procedure:

Collection:

Collect waste 2-Benzoylbenzoic Acid and any contaminated materials (e.g., gloves,

weighing paper) in a suitable, clean, dry, and closed container.[3]

Labeling:

Clearly label the waste container with its contents ("Hazardous Waste: 2-Benzoylbenzoic
Acid").
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Storage of Waste:

Store the waste container in a designated, well-ventilated area, away from incompatible

materials.

Final Disposal:

Arrange for disposal through a licensed and approved waste disposal company.[7]

One recommended disposal method is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and

scrubber.[4]

Do not dispose of 2-Benzoylbenzoic Acid down the drain or in regular trash.[1][7]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[3]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1][3]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1][3]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[3]

Spill Response

Evacuate the immediate area.

Ventilate the area of the spill.

Wear appropriate PPE as outlined above.

Contain the spill. Carefully sweep up the solid material, avoiding dust generation.[1][3]

Collect the spilled material into a suitable, closed container for disposal.[1][3]

Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.

Visual Workflow for Handling 2-Benzoylbenzoic Acid
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Identified Hazards Required Personal Protective Equipment

Skin Irritation Chemical-Resistant GlovesMitigates

Eye Irritation Safety GogglesMitigates

Respiratory Irritation
(Dust Inhalation) Respirator (N95)Mitigates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160740#personal-protective-equipment-for-handling-
2-benzoylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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